2-(4-(3-(indolin-1-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-[4-[3-(2,3-dihydroindol-1-yl)-3-oxopropyl]-3,5-dimethylpyrazol-1-yl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C21H23N5O2/c1-13-12-19(27)23-21(22-13)26-15(3)17(14(2)24-26)8-9-20(28)25-11-10-16-6-4-5-7-18(16)25/h4-7,12H,8-11H2,1-3H3,(H,22,23,27)
• InChI Key: NAOOPUUZLYIDIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)N3CCC4=CC=CC=C43)C
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol
• CAS No.: 1172753-88-6

Description

2-(4-(3-(indolin-1-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Novel Derivatives : A study by Arsen'eva and Arsen'ev (2009) explored the synthesis of new derivatives by reacting 8-hydroxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one with arylidenemalononitriles, leading to the formation of condensed 2-amino-4H-pyrans. The reaction with 3-(dicyanomethylene)indolin-2-ones yielded spirocyclic 2-amino-4H-pyrans (Arsen'eva & Arsen'ev, 2009).

• Structural Studies of Heterocycles : Fadda et al. (2012) worked on synthesizing various derivatives involving the compound, focusing on pyrazole, pyridine, and pyrimidine derivatives. They characterized these compounds using elemental analyses and spectral data (Fadda, Etman, El-Seidy, & Elattar, 2012).

Biological Activities

• Antimicrobial Evaluation : Mohamed and El-Sayed (2019) synthesized novel antipyrine derivatives that included elements of this compound and evaluated them for antimicrobial activities against Gram-positive and Gram-negative bacteria (Mohamed & El-Sayed, 2019).

• Cancer Research : Research on pyrazolopyrimidines derivatives by Rahmouni et al. (2016) included studies on their potential as anticancer and anti-5-lipoxygenase agents. These compounds were tested for cytotoxic activities against cancer cell lines (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Chemical Reactions and Properties

• Reactivity Studies : Ahmed et al. (2002) explored the reactivity of a related compound, resulting in the formation of new oxopyrazolinylpyridines and related pyridopyrimidines and pyridotriazines (Ahmed, Kandeel, Abbady, & Youssef, 2002).

• Synthesis of Fused Heterocyclic Systems : Mahmoud, El-Bordany, and Elsayed (2017) worked on the synthesis of various fused oxazine derivatives, expecting them to have significant chemical and pharmacological activities (Mahmoud, El-Bordany, & Elsayed, 2017).

Crystallographic and Structural Analysis

• X-ray Crystallographic Studies : Sharma et al. (2016) conducted syntheses via green routes and performed single-crystal X-ray structural investigations on spiro[indolin-2-one-3,4'-pyrano[2,3-c]pyrazole] derivatives, providing detailed information on their spectral behaviors and solid-state supramolecular architectures (Sharma, Brahmachari, Kant, & Gupta, 2016).